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Compound of Interest

Compound Name:
4-(2-Fluoroethoxy)benzoyl

chloride

CAS No.: 145304-36-5

Cat. No.: B585185

Get Quote

Executive Summary & Chemical Identity
4-(2-Fluoroethoxy)benzoyl chloride is a highly reactive acyl chloride intermediate commonly

employed in medicinal chemistry for the introduction of fluorinated motifs, particularly in the

synthesis of radiotracers (e.g., ^18^F-labeled ligands) and metabolic blockers.

Unlike stable organic solids where solubility is a static physical property, the "solubility" of this

compound is intrinsically linked to its chemical stability. It acts as a vigorous electrophile;

therefore, solvent selection is governed not just by polarity, but by nucleophilicity.

Key Technical Constraint: This compound must never be exposed to protic solvents (water,

alcohols, amines) for solubility testing, as this results in immediate solvolysis, generating the

corresponding acid or ester and corrosive HCl gas.
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Property Data / Estimate

CAS Number
Not widely listed; Analogous to 403-43-0 (4-

Fluorobenzoyl chloride)

Molecular Formula C₉H₈ClFO₂

Molecular Weight 202.61 g/mol

Functional Group
Acyl Chloride (-COCl), Fluoroether (-

OCH₂CH₂F)

Predicted State
Low-melting solid or viscous liquid at RT (based

on alkoxybenzoyl chloride analogues)

Reactivity Class High (Moisture Sensitive, Lachrymator)

Solvent Compatibility & Solubility Profile
The solubility of 4-(2-Fluoroethoxy)benzoyl chloride follows the principle of "Like Dissolves

Like" within the constraints of inertness. The fluoroethoxy tail adds lipophilicity, making it highly

soluble in non-polar and moderately polar aprotic solvents.

Recommended Solvents (Inert & Soluble)
These solvents are suitable for reaction media, storage, and transfer.
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Solvent Solubility Rating Technical Notes

Dichloromethane (DCM) Excellent (>100 mg/mL)

Preferred. High solubility due

to polarity match. Low boiling

point allows easy removal.

Tetrahydrofuran (THF) Good (>50 mg/mL)

Must be anhydrous and free of

peroxides. Ether oxygen can

coordinate, stabilizing the

acylium ion transiently.

Toluene Good

Excellent for reflux reactions.

Lower polarity than DCM but

sufficient for this lipophilic

molecule.

1,2-Dichloroethane Excellent

Higher boiling alternative to

DCM. Standard for Friedel-

Crafts acylations.

Ethyl Acetate Moderate/Good

Caution:[1][2] Must be strictly

anhydrous. Commercial EtOAc

often contains ethanol/water

traces which degrade the

chloride.

Prohibited Solvents (Reactive)
Do not use these solvents. "Solubility" here is a misnomer for "Decomposition Rate."
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Solvent Reaction Product Hazard

Water
4-(2-Fluoroethoxy)benzoic acid

+ HCl

Exothermic hydrolysis; release

of acidic fumes.

Methanol / Ethanol Methyl/Ethyl ester + HCl
Rapid alcoholysis. Irreversible

sample loss.

DMSO
Decomposition / Pummerer-

like

DMSO can act as an oxidant

or nucleophile toward acid

chlorides, leading to violent

decomposition.

DMF Vilsmeier Complex

DMF reacts with acid chlorides

to form Vilsmeier reagents.

Use only in catalytic amounts,

not as bulk solvent.

Acetone Potential Aldol / Enol reaction

Acid chlorides can induce acid-

catalyzed condensation of

acetone; commercial acetone

is often wet.

Visualizing the Decision Framework
The following diagram illustrates the logical flow for solvent selection, distinguishing between

physical dissolution and chemical compatibility.
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Select Solvent for
4-(2-Fluoroethoxy)benzoyl chloride

Is the solvent Protic?
(Contains -OH, -NH)

STOP: Immediate Decomposition
(Hydrolysis/Alcoholysis)

Yes

Is it Polar Aprotic?

No

Is it DMSO or DMF?

Yes

USE: Toluene, Hexane, Ether
(Good for precipitating impurities)

No

STOP: Side Reactions
(Vilsmeier/Pummerer)

Yes

USE: DCM, THF, EtOAc
(Must be Anhydrous)

No

Click to download full resolution via product page

Figure 1: Solvent Selection Decision Tree. Green paths indicate safe handling; red paths

indicate chemical incompatibility.

Experimental Protocol: Inert Solubility Assessment
Since literature data for this specific intermediate is sparse, researchers must determine

solubility empirically. Standard open-air solubility testing will yield false results due to moisture

absorption.

Required Equipment
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Schlenk Line or Glovebox (Argon/Nitrogen atmosphere).

Septum-capped vials (dried in oven >120°C).

Syringes with stainless steel needles.

Anhydrous Solvents (dried over molecular sieves or dispensed from a solvent purification

system).

Step-by-Step Methodology
Preparation:

Purge a septum-capped vial with Argon for 5 minutes.

Weigh 50 mg of 4-(2-Fluoroethoxy)benzoyl chloride into the vial (quickly, if outside a

glovebox).

Re-seal and purge immediately.

Solvent Addition:

Using a gastight syringe, add the target solvent (e.g., Anhydrous DCM) in 100 µL

increments.

Agitate (vortex or sonicate) between additions.

Observation:

Soluble: Clear, homogeneous solution with no gas evolution.

Reactive (Fail): Bubbling (HCl release), heat generation, or precipitate formation (acid

byproduct).

Insoluble: Persistent solid/oil droplets without reaction.

Quantification (Approximate):

If 50 mg dissolves in 0.5 mL, solubility is >100 mg/mL.
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If 50 mg requires >5 mL, solubility is <10 mg/mL (Poor).

Workflow Diagram

Prepare Inert Vial
(Argon Purge)

Add 50mg Compound
(Quick/Glovebox) Add 100µL Anhydrous Solvent

Observe State

Clear Solution?
Solubility > X mg/mL

Yes

Bubbles/Heat?
DECOMPOSITION

Reaction

Solid Remains?

Yes

Repeat Addition

Click to download full resolution via product page

Figure 2: Iterative workflow for determining solubility under inert conditions.

Synthesis & Handling Context[5][7][8]
Understanding why you are dissolving this compound helps refine the choice.

For Acylation Reactions (e.g., forming amides/esters):

Solvent: DCM or THF.

Base: Use a non-nucleophilic base like Pyridine or Triethylamine (TEA). Note: TEA-HCl

salts will precipitate in non-polar solvents, which can be useful for monitoring reaction

progress.

For Friedel-Crafts Acylation:

Solvent: DCM, 1,2-Dichloroethane, or Nitrobenzene.

Catalyst: AlCl₃. (DCM is standard here; avoid ethers which complex strong Lewis acids).

Storage Recommendations
Temperature: 2–8°C (Refrigerated).
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Atmosphere: Store under Nitrogen/Argon.

Container: Tightly sealed glass with Teflon-lined cap. Parafilm is insufficient for long-term

storage of acid chlorides (HCl vapor degrades it).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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